3-Chlorophenylzinc bromide, 0.50 M in THF
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Chlorophenylzinc bromide, 0.50 M in THF is a highly reactive reagent used in a variety of synthetic and research applications. It is a colorless liquid with a pungent odor and is soluble in both organic and aqueous solvents. 3-Chlorophenylzinc bromide is used in a wide range of synthesis and research applications, ranging from organic synthesis to biochemistry and pharmacology. The reagent is also known for its ability to form strong bonds with other molecules and can be used to catalyze a variety of chemical reactions.50 M in THF.
Scientific Research Applications
3-Chlorophenylzinc bromide, 0.50 M in THF is used in a variety of scientific research applications. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, polymers additives, and dyes. It is also used as a catalyst in organic synthesis, as a cross-linking agent for polymers, and as a reagent for the synthesis of organometallic compounds. In addition, 3-Chlorophenylzinc bromide has been used in the synthesis of peptides and proteins, as well as in the synthesis of biologically active molecules.
Mechanism of Action
The mechanism of action of 3-Chlorophenylzinc bromide, 0.50 M in THF is not fully understood. However, it is believed that the reagent acts as a Lewis acid, which can react with a variety of Lewis bases to form a covalent bond. It is also believed that the reagent can act as a catalyst for certain organic reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Chlorophenylzinc bromide, 0.50 M in THF are not well understood. The reagent is not known to be toxic, however, it should be handled with caution as it is an irritant. In addition, the reagent should not be ingested or inhaled.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-Chlorophenylzinc bromide, 0.50 M in THF in laboratory experiments is its ability to form strong bonds with other molecules. This makes it ideal for use in a variety of synthetic and research applications. However, it is important to note that the reagent is highly reactive and should be handled with caution. In addition, the reagent is not known to be toxic, however, it should not be ingested or inhaled.
Future Directions
The future directions for 3-Chlorophenylzinc bromide, 0.50 M in THF include further research into its mechanism of action, biochemical and physiological effects, and potential applications in organic synthesis, biochemistry, and pharmacology. In addition, further research into the reagent’s potential to catalyze certain organic reactions is warranted. Finally, further research into the safety and toxicity of the reagent is necessary to ensure its safe use in laboratory experiments.
Synthesis Methods
3-Chlorophenylzinc bromide, 0.50 M in THF is synthesized by the reaction of zinc bromide and 3-chlorophenol in tetrahydrofuran (THF). The reaction is carried out at room temperature and is highly exothermic. The reaction is typically conducted in a round-bottom flask equipped with a reflux condenser. The reaction mixture is stirred for several hours until the reaction is complete. The product is then collected and purified by recrystallization.
properties
IUPAC Name |
bromozinc(1+);chlorobenzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Cl.BrH.Zn/c7-6-4-2-1-3-5-6;;/h1-2,4-5H;1H;/q-1;;+2/p-1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIENTIBAFVQAQC-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C[C-]=CC(=C1)Cl.[Zn+]Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrClZn |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801318808 |
Source
|
Record name | Bromo(3-chlorophenyl)zinc | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801318808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chlorophenylzinc bromide | |
CAS RN |
339333-73-2 |
Source
|
Record name | Bromo(3-chlorophenyl)zinc | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801318808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.